Cas no 27822-58-8 (methyl N-(1-phenylpropan-2-yl)carbamate)

27822-58-8 structure
Product Name:methyl N-(1-phenylpropan-2-yl)carbamate
CAS No:27822-58-8
Molecular Formula:C11H15NO2
Molecular Weight:193.242
MDL:MFCD24561412
CID:3928193
PubChem ID:6421865
methyl N-(1-phenylpropan-2-yl)carbamate Properties
Names and Identifiers
-
- Carbamic acid, (1-methyl-2-phenylethyl)-, methyl ester
- Amphetamine Methyl Carbamate
- methyl N-(1-phenylpropan-2-yl)carbamate
- Carbamic acid, (1-methyl-2-phenylethyl)-, methyl ester (9CI)
- EN300-245082
- SCHEMBL10948969
- 27822-58-8
- Amphetamine, N-methoxycarbonyl-
- DTXSID801344928
- methylN-(1-phenylpropan-2-yl)carbamate
- UZVIZRITTUHWAA-UHFFFAOYSA-N
- AKOS030757471
- Z1509182330
- CBA82258
-
- MDL: MFCD24561412
- InChIKey: UZVIZRITTUHWAA-UHFFFAOYSA-N
- Inchi: InChI=1S/C11H15NO2/c1-9(12-11(13)14-2)8-10-6-4-3-5-7-10/h3-7,9H,8H2,1-2H3,(H,12,13)
Computed Properties
- Exact Mass: 193.110278721Da
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 4
- Monoisotopic Mass: 193.110278721Da
- Heavy Atom Count: 14
- Complexity: 176
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.3
- Topological Polar Surface Area: 38.3Ų
methyl N-(1-phenylpropan-2-yl)carbamate Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P01AV9V-1mg |
methyl N-(1-phenylpropan-2-yl)carbamate |
27822-58-8 | ≥95% | 1mg |
$63.00 | 2025-03-19 | |
A2B Chem LLC | AV85907-1mg |
methyl N-(1-phenylpropan-2-yl)carbamate |
27822-58-8 | ≥95% | 1mg |
$66.00 | 2024-04-20 | |
Aaron | AR01AVI7-50mg |
methyl N-(1-phenylpropan-2-yl)carbamate |
27822-58-8 | 95% | 50mg |
$265.00 | 2025-02-09 | |
Enamine | EN300-245082-0.05g |
methyl N-(1-phenylpropan-2-yl)carbamate |
27822-58-8 | 95% | 0.05g |
$174.0 | 2024-06-19 | |
WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci75004-1mg |
Amphetamine Methyl Carbamate |
27822-58-8 | 98% | 1mg |
¥891.00 | 2022-04-26 |
methyl N-(1-phenylpropan-2-yl)carbamate Related Literature
-
Daniele Di Iorio,Yao Lu,Joris Meulman,Jurriaan Huskens Chem. Sci., 2020,11, 3307-3315
-
Francia Haque,Stéphane Chenot,Francesc Viñes,Francesc Illas,Slavica Stankic,Jacques Jupille Phys. Chem. Chem. Phys., 2017,19, 10622-10628
-
Milad Babazadeh-Mamaqani,Hossein Alidaei-Sharif J. Mater. Chem. C, 2023,11, 685-697
-
Zhenrong Zheng,Yan Cao,Sukantha Chandrasekaran,Jacob J. Schmidt,Omai B. Garner,Harold G. Monbouquette Sens. Diagn., 2023,2, 468-468
-
Ara C. Austin,Hagit Ben-Daat,Mary Zhu,Robert Atkinson,Nathan Barrows,Ian R. Gould Chem. Educ. Res. Pract., 2015,16, 168-178
-
C. Vinckier,K. Cappan Phys. Chem. Chem. Phys., 2003,5, 5419-5423
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